Cas no 1343253-44-0 (2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid
• CAS No: 1343253-44-0
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5188628
• PubChem ID: 64233898
• Update Time: 2025-10-05

2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(benzyloxy)carbonyl]amino}ethyl)benzoic acid
• 2-[2-(Phenylmethoxycarbonylamino)ethyl]benzoic acid
• 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid

• Inchi： 1S/C17H17NO4/c19-16(20)15-9-5-4-8-14(15)10-11-18-17(21)22-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,18,21)(H,19,20)
• InChI Key： LMLIIYZBEWUPML-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6

Additional information on 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid

Introduction to 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid (CAS No. 1343253-44-0) and Its Emerging Applications in Chemical Biology

2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid, identified by the chemical identifier CAS No. 1343253-44-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of an amine and a benzyloxy carbonyl group, which contribute to its versatility in various biochemical applications. The benzoic acid moiety is well-known for its role in the synthesis of pharmaceuticals, while the extended side chain with an amine and benzyloxy carbonyl functionality provides opportunities for further chemical modifications, making it a valuable scaffold for drug discovery and material science.

The structure of 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid includes a benzene ring substituted with an ethyl chain that terminates in an amine group, which is further protected by a benzyloxy carbonyl moiety. This protective group is crucial in medicinal chemistry as it prevents unwanted side reactions during synthetic processes while maintaining the reactivity of the amine group for subsequent derivatization. The presence of both hydrophobic and hydrophilic regions in its molecular structure enhances its solubility in both aqueous and organic solvents, facilitating its use in diverse experimental settings.

In recent years, 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid has been explored for its potential applications in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets such as enzymes and receptors, making it a promising candidate for modulating cellular processes. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammatory pathways, which could lead to the development of new anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has been hypothesized, opening avenues for treating neurological disorders.

One of the most intriguing aspects of 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid is its role as a building block in peptide mimetics. The benzyloxy carbonyl group can be used to introduce protected amino acids into peptide chains, allowing chemists to design novel peptides with enhanced stability and bioavailability. This has significant implications for drug delivery systems, where maintaining the integrity of peptide-based therapeutics is critical. Furthermore, the compound’s ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it helps in producing enantiomerically pure compounds essential for pharmaceuticals.

The compound’s utility extends beyond pharmaceutical applications into materials science. Its ability to form coordination complexes with metal ions has been utilized in the development of catalysts and sensors. These complexes exhibit unique electronic properties that can be tuned by modifying the ligand environment around the metal center. Such materials are particularly valuable in catalytic processes where high selectivity and efficiency are required. Moreover, the luminescent properties of certain metal complexes derived from 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid have been exploited in optoelectronic devices, contributing to advancements in lighting and display technologies.

Recent studies have also highlighted the compound’s potential in environmental science. Its derivatives have been shown to exhibit photodegradation properties when exposed to ultraviolet light, making them effective in breaking down environmental pollutants. This property is particularly relevant in developing sustainable solutions for water treatment and waste management. Additionally, the compound’s biodegradability has been assessed, revealing that it can be metabolized by microorganisms under certain conditions, reducing ecological risks associated with synthetic chemicals.

The synthesis of 2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzyloxy carbonyl group through esterification reactions followed by nucleophilic substitution to introduce the amine-functionalized ethyl chain. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving scalability and reducing solvent waste.

In conclusion,2-(2-{(benzyloxy)carbonylamino}ethyl)benzoic acid (CAS No. 1343253-44-0) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, material science, and environmental technology. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation and progress in chemical biology and related fields.